Cas no 1447606-27-0 (5-Iodo-2-methylpyrimidine)

• Product Name: 5-Iodo-2-methylpyrimidine
• CAS No: 1447606-27-0
• MF: C₅H₅IN₂
• MW: 220.011072874069
• MDL: MFCD25542179
• CID: 4817498
• PubChem ID: 71743416
• Update Time: 2025-06-09

5-Iodo-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-IODO-2-METHYLPYRIMIDINE
• 5-Iodo-2-methylpyrimidine

• MDL： MFCD25542179
• Inchi： 1S/C5H5IN2/c1-4-7-2-5(6)3-8-4/h2-3H,1H3
• InChI Key： OXGGZGCUKUBTLA-UHFFFAOYSA-N
• SMILES： IC1C=NC(C)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Iodo-2-methylpyrimidine

5-Iodo-2-methylpyrimidine (CAS No. 1447606-27-0)

5-Iodo-2-methylpyrimidine, with the CAS registry number 1447606-27-0, is a heterocyclic organic compound that belongs to the pyrimidine family. Pyrimidines are a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of an iodine atom at position 5 and a methyl group at position 2 makes this compound unique, with distinct chemical and biological properties. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, material science, and as a precursor for advanced organic syntheses.

The synthesis of 5-Iodo-2-methylpyrimidine involves a combination of classical organic chemistry techniques and modern catalytic methods. Researchers have explored various routes to optimize the synthesis of this compound, including the use of microwave-assisted reactions and transition metal catalysts. For instance, recent studies have demonstrated that the use of palladium catalysts can significantly enhance the efficiency of coupling reactions, leading to higher yields and purer products. This advancement has made the synthesis of 5-Iodo-2-methylpyrimidine more accessible for large-scale production and further experimentation.

One of the most promising applications of 5-Iodo-2-methylpyrimidine lies in its role as a building block in medicinal chemistry. The iodine atom at position 5 serves as an excellent leaving group, enabling the formation of diverse derivatives through substitution reactions. These derivatives have been extensively studied for their potential as anti-tumor agents, antiviral compounds, and modulators of cellular signaling pathways. For example, recent research has shown that certain derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as kinases and proteases.

In addition to its medicinal applications, 5-Iodo-2-methylpyrimidine has also found utility in materials science. The compound's aromaticity and electron-withdrawing iodine group make it a valuable component in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have highlighted its potential as a dopant in organic electronics, where it can enhance charge transport properties and improve device performance.

The chemical stability of 5-Iodo-2-methylpyrimidine under various conditions has been thoroughly investigated. It is known to be stable under ambient conditions but can undergo decomposition under harsh thermal or oxidative conditions. Researchers have also explored the photophysical properties of this compound, revealing its strong absorption in the UV-vis spectrum, which is advantageous for applications in sensing and imaging technologies.

From an environmental standpoint, the ecological impact of 5-Iodo-2-methylpyrimidine has been a subject of recent concern. Studies have shown that while the compound itself is not inherently toxic to aquatic life at low concentrations, its degradation products may pose risks if not properly managed. This highlights the importance of developing sustainable synthesis methods and waste management strategies for this compound.

In conclusion, 5-Iodo-2-methylpyrimidine (CAS No. 1447606-27-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.